Methyl 2-({4-[(dimethylamino)sulfonyl]benzoyl}amino)-3,4,5-trimethoxybenzoate

• Molecular Formula: C20H24N2O8S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: methyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C20H24N2O8S/c1-22(2)31(25,26)13-9-7-12(8-10-13)19(23)21-16-14(20(24)30-6)11-15(27-3)17(28-4)18(16)29-5/h7-11H,1-6H3,(H,21,23)
• InChI Key: OJKCVIRVGHTNFW-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C(=C(C=C2C(=O)OC)OC)OC)OC

Description

Methyl 2-({4-[(dimethylamino)sulfonyl]benzoyl}amino)-3,4,5-trimethoxybenzoate, commonly known as Methyl-DTB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, making it a potential candidate for future research.

Mechanism of Action

The mechanism of action of Methyl-DTB involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in various cancer cells and plays a crucial role in tumor growth and progression. By inhibiting CAIX, Methyl-DTB can effectively inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
Methyl-DTB has been found to have various biochemical and physiological effects. It has been shown to inhibit the formation of new blood vessels, which is essential for tumor growth. It has also been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, Methyl-DTB has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Methyl-DTB is its potent inhibitory effect on CAIX. This makes it a potential candidate for cancer therapy. Additionally, Methyl-DTB has been found to have low toxicity, making it a safe candidate for research. However, one of the limitations of Methyl-DTB is its low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for research on Methyl-DTB. One area of research is the development of more effective synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are required to understand the mechanism of action of Methyl-DTB in more detail. This can help in the development of more effective cancer therapies. Finally, the potential applications of Methyl-DTB in the treatment of other diseases, such as inflammatory diseases, need to be explored further.
Conclusion:
In conclusion, Methyl-DTB is a promising compound that has shown significant potential in various scientific fields. Its potent inhibitory effect on CAIX makes it a potential candidate for cancer therapy. However, further research is required to fully understand its mechanism of action and potential applications.

Synthesis Methods

Methyl-DTB can be synthesized through a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with N,N-dimethyl-p-toluidine to form the intermediate compound. Finally, this intermediate compound is reacted with methyl p-aminobenzoate and sodium hydride to form Methyl-DTB.

Scientific Research Applications

Methyl-DTB has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is cancer treatment. Methyl-DTB has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.